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Introduction

Olivine and pyroxene, two of the most abundant silicate minerals in the Earth's upper mantle
and oceanic crust, play a crucial role in a variety of geological and biogeochemical processes.
[1][2] Their weathering characteristics, particularly their dissolution rates and byproduct
formation, are of significant interest in fields ranging from geochemistry and soil science to
carbon sequestration and planetary science. This guide provides an objective comparison of
olivine and pyroxene weathering, supported by experimental data, to aid researchers in
understanding their relative reactivity and behavior in diverse environments.

Data Presentation: A Quantitative Comparison

The following tables summarize key quantitative data from various experimental studies on
olivine and pyroxene weathering.
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Parameter

Olivine

Pyroxene (Augite,
Diopside)

Source

General Susceptibility
to Weathering

More susceptible;
weathers more readily

than pyroxene.[1][3][4]

Less susceptible;
more stable than

olivine.[1]

Goldich (1938) as
cited in[1]

Dissolution Rate in
Acidic Conditions (pH
4-6)

Generally faster than

pyroxene.[1][5]

Slower than olivine;
rates do not always
increase with
decreasing pH for all

pyroxenes.[1][5]

[1]5]

Dissolution Rate
Example (Silica
release, ambient

temp)

Not explicitly stated in

a comparable format.

Enstatite & Diopside:
Least stable under
acid conditions. Augite
& Hornblende: Much

more stable.[1]

[1]

Natural Weathering
Rate (Solid Rock)

~5.1 - 30 micron/year

(calculated from a

Not directly

comparable data

[6]

dunite body).[6] found.
Table 1: Comparative Weathering Rates
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Weathering
Product

Olivine

Pyroxene Source

Initial Products

Non-crystalline

precursors.[7]

Non-crystalline

[7]

precursors.[7]

Secondary Minerals

Serpentine, talc,

hydrous

Goethite, kaolinite,

smectites, nontronite,

[1105][718]

(General) phyllosilicates, Fe o
] vermiculite.[5][7][8]
oxides.[1]
) Formation of silica
Preferential o
o precipitates and
o substitution of Mg2+
Under Acidic o amorphous
. by H+, destabilizing ] N [719]
Conditions - magnesium silicate
the silicate framework. o
7] hydrate (for diopside).
[9]
Initially congruent
dissolution, followed
Lateritic Weathering Not detailed. by preferential loss of [10]

Mg and Si, leaving a
goethite layer.[10]

Table 2: Comparative Weathering Products
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Effect on Olivine

Effect on Pyroxene

Influencing Factor . . Source
Weathering Weathering
Dissolution follows a Dissolution rates are
proton-promoted pH-dependent, but the
pH . N [1](7]
mechanism under relationship can be
acidic conditions.[7] complex.[1]
Smaller grain size
significantly increases  Smaller grain size
Grain Size the weathering rate increases the [11][12][13]
due to increased weathering rate.[13]
surface area.[11][12]
Higher temperatures Higher temperatures
Temperature generally increase generally increase [14]
weathering rates.[14] weathering rates.
Essential for Essential for
Presence of Water weathering reactions. weathering reactions. [3][12][15]
[12][15] [3]
Presence of soil
organisms (bacteria, o
) Biotic factors are also
o fungi, earthworms)
Biotic Factors o expected to enhance [6][13]
can significantly _
) ) weathering.
increase weathering
rates.[6][13]
Motion and abrasion
(e.g., in rivers or surf)
dramatically increase Not explicitly detailed
Mechanical Abrasion weathering rates by but expected to have [6][16]

removing weathered
layers and creating
fine particles.[6][16]

a similar effect.

Drainage Conditions

Critical in determining
the weathering

pathway and

Critical in determining [718]

the weathering

pathway and
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secondary mineral secondary mineral

formation.[8] formation.[7][8]

Table 3: Factors Influencing Weathering

Experimental Protocols

The following outlines common methodologies for studying olivine and pyroxene weathering in
a laboratory setting.

Batch Reactor Dissolution Experiments

o Objective: To determine the dissolution rates and observe the formation of secondary
minerals under controlled conditions.

o Apparatus: Batch reactors (e.g., sealed glass tubes, Erlenmeyer flasks).[17][18][19]

e Procedure:

o

A known mass of finely ground olivine or pyroxene of a specific grain size is placed in the
reactor.[17]

o A solution of known composition and pH (e.qg., ultrapure water, acidic solution, artificial
seawater) is added to the reactor.[18][20]

o The reactors are sealed and maintained at a constant temperature.[19]

o The solution is periodically sampled and analyzed for the concentration of dissolved
elements (e.g., Si, Mg, Fe, Ca) using techniques like inductively coupled plasma mass
spectrometry (ICP-MS) or atomic absorption spectroscopy (AAS).[21]

o The solid phase is analyzed at the end of the experiment using techniques such as X-ray
diffraction (XRD), scanning electron microscopy (SEM), and transmission electron
microscopy (TEM) to identify secondary minerals and observe surface textures.[7][10]

Flow-Through Reactor Experiments
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o Objective: To study weathering rates under conditions where reaction products are
continuously removed, mimicking natural open systems.[21]

o Apparatus: Flow-through reactor system where a solution is continuously pumped through a
column containing the mineral sample.[21]

e Procedure:

o

A packed bed of the mineral of interest is prepared in the reactor column.

[¢]

A weathering solution is pumped through the column at a constant flow rate.[21]

[¢]

The effluent solution is collected at regular intervals and analyzed for dissolved species.
[21]

o

The dissolution rate is calculated from the difference in concentration between the influent
and effluent solutions and the flow rate.

Soil Column Experiments

» Objective: To investigate the influence of biotic and abiotic soil factors on mineral weathering.

o Apparatus: Columns filled with a mixture of the mineral powder and soil or organic material,
often housed in a climate-controlled chamber.[13][22]

e Procedure:

[e]

The columns are packed with the experimental substrate.

o

Water or a specific solution is applied through an irrigation system.[13]

[¢]

The leachate is collected from the bottom of the columns and analyzed for dissolved
elements and changes in pH.[13][22]

[¢]

The solid material in the columns can be analyzed at the end of the experiment.

Mandatory Visualization
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Weathering Pathways and Experimental Workflow

The following diagrams illustrate the generalized weathering pathways for olivine and pyroxene
and a typical experimental workflow for their study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Weathering]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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